Cas no 450345-10-5 (N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-10-5
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 5753456
• PubChem ID: 2960467
• Update Time: 2025-05-26

N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• Z57604802
• F0543-0087
• N-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• 450345-10-5
• Oprea1_537309
• SR-01000570746-1
• AKOS001408010
• N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• 4-N-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine
• AB00358491-02
• SR-01000570746
• UPCMLD0ENAT5869857:001
• STK944344
• 4,6-Pyrimidinediamine, N4-(2-ethoxyphenyl)-5-nitro-

• Inchi： 1S/C12H13N5O3/c1-2-20-9-6-4-3-5-8(9)16-12-10(17(18)19)11(13)14-7-15-12/h3-7H,2H2,1H3,(H3,13,14,15,16)
• InChI Key： XNLBZNJMZLLDSC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.10183929g/mol
• Monoisotopic Mass: 275.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 466.8±45.0 °C(Predicted)
• pka: 2.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine

N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine and Its Significance in Modern Chemical Biology Research

N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-10-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This compound belongs to the nitropyrimidine class, which is well-known for its role in medicinal chemistry and drug discovery. The presence of both nitro and amino functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex bioactive molecules.

The chemical structure of N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine consists of a pyrimidine core substituted with a nitro group at the 5-position and two amino groups at the 4- and 6-positions. Additionally, the 2-position of the phenyl ring is linked to an ethoxy group, which enhances its solubility and reactivity in various biochemical pathways. This structural configuration allows for multiple points of modification, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyrimidine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The nitro group in particular plays a crucial role in modulating the biological activity of these molecules by serving as a site for redox reactions, which can influence their interaction with biological targets.

One of the most compelling aspects of N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine is its utility as a building block in drug development. Researchers have leveraged its structural features to create novel analogs with enhanced efficacy and reduced toxicity. For instance, modifications to the ethoxy-substituted phenyl ring have been shown to improve binding affinity to specific enzymes and receptors, thereby increasing the therapeutic potential of derived compounds.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine. Molecular modeling techniques have enabled scientists to predict the biological activity of various analogs with high accuracy, reducing the need for extensive experimental screening. This approach has not only saved time but also resources, making drug development more efficient and cost-effective.

The role of N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine in addressing unmet medical needs is particularly noteworthy. For example, researchers are investigating its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to fine-tune its chemical properties allows for the development of highly specific inhibitors that target aberrant signaling pathways involved in these conditions.

Moreover, the versatility of this compound makes it suitable for exploring new therapeutic modalities. By incorporating additional functional groups or exploring different substitution patterns on the pyrimidine core, scientists can generate a diverse library of compounds for high-throughput screening. This strategy has led to the identification of several promising candidates that are currently undergoing further optimization.

The synthesis of N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have simplified key steps in its preparation, enabling researchers to focus more on downstream applications rather than synthetic hurdles.

In conclusion, N4-(2-ethoxyphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-10-5) represents a significant advancement in chemical biology research. Its unique structural attributes and broad biological activity make it a valuable tool for developing novel therapeutic agents. As our understanding of its pharmacological properties continues to grow, it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges.